4-acetyl-3,3-dimethyl-3,4-dihydro-2(1H)-quinoxalinone

• IUPAC Name: 4-acetyl-3,3-dimethyl-1H-quinoxalin-2-one
• InChI: InChI=1S/C12H14N2O2/c1-8(15)14-10-7-5-4-6-9(10)13-11(16)12(14,2)3/h4-7H,1-3H3,(H,13,16)
• InChI Key: YTNAYHRQNUMLRX-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1C2=CC=CC=C2NC(=O)C1(C)C
• Molecular Formula: C12H14N2O2
• Molecular Weight: 218.25 g/mol

Description

4-acetyl-3,3-dimethyl-3,4-dihydro-2(1H)-quinoxalinone (ADDQ) is a heterocyclic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the quinoxaline family, which is known for its diverse pharmacological properties.

Mechanism of Action

The exact mechanism of action of 4-acetyl-3,3-dimethyl-3,4-dihydro-2(1H)-quinoxalinone is not fully understood. However, studies have suggested that it may act by modulating the activity of neurotransmitters such as serotonin, norepinephrine, and dopamine. Additionally, 4-acetyl-3,3-dimethyl-3,4-dihydro-2(1H)-quinoxalinone has been found to inhibit the activity of enzymes such as monoamine oxidase and acetylcholinesterase, which are involved in the breakdown of neurotransmitters.
Biochemical and Physiological Effects:
4-acetyl-3,3-dimethyl-3,4-dihydro-2(1H)-quinoxalinone has been reported to exhibit a range of biochemical and physiological effects. It has been found to increase the levels of neurotransmitters such as serotonin, norepinephrine, and dopamine in the brain, which may contribute to its antidepressant and anxiolytic effects. Moreover, 4-acetyl-3,3-dimethyl-3,4-dihydro-2(1H)-quinoxalinone has been found to reduce oxidative stress and inflammation, which may explain its neuroprotective properties.

Advantages and Limitations for Lab Experiments

4-acetyl-3,3-dimethyl-3,4-dihydro-2(1H)-quinoxalinone has several advantages for lab experiments. It is readily synthesized and can be easily purified. Moreover, it exhibits a range of pharmacological activities, making it a versatile compound for studying the effects of drugs on the nervous system. However, there are also limitations to using 4-acetyl-3,3-dimethyl-3,4-dihydro-2(1H)-quinoxalinone in lab experiments. For instance, its mechanism of action is not fully understood, which may limit its use in certain studies.

Future Directions

There are several future directions for research on 4-acetyl-3,3-dimethyl-3,4-dihydro-2(1H)-quinoxalinone. One area of interest is its potential use in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Additionally, further studies are needed to elucidate its mechanism of action and to identify its molecular targets. Moreover, the development of more potent and selective analogs of 4-acetyl-3,3-dimethyl-3,4-dihydro-2(1H)-quinoxalinone may lead to the discovery of new drugs with improved pharmacological properties.

Synthesis Methods

4-acetyl-3,3-dimethyl-3,4-dihydro-2(1H)-quinoxalinone can be synthesized by the condensation of 2-methyl-3,4-diaminobenzoic acid and acetic anhydride in the presence of a catalyst such as sulfuric acid. The reaction yields 4-acetyl-3,3-dimethyl-3,4-dihydro-2(1H)-quinoxalinone as a white crystalline solid with a melting point of 190-192°C.

Scientific Research Applications

4-acetyl-3,3-dimethyl-3,4-dihydro-2(1H)-quinoxalinone has been extensively studied for its potential therapeutic applications. It has been reported to exhibit a range of pharmacological activities such as anticonvulsant, antidepressant, anxiolytic, and analgesic effects. Moreover, 4-acetyl-3,3-dimethyl-3,4-dihydro-2(1H)-quinoxalinone has been found to possess antioxidant and neuroprotective properties, making it a promising candidate for the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.